N-(3-hydroxypropyl)-2,5-dimethoxy-4-methylbenzenesulfonamide

• IUPAC Name: N-(3-hydroxypropyl)-2,5-dimethoxy-4-methylbenzenesulfonamide
• InChI: InChI=1S/C12H19NO5S/c1-9-7-11(18-3)12(8-10(9)17-2)19(15,16)13-5-4-6-14/h7-8,13-14H,4-6H2,1-3H3
• InChI Key: WUUTUSIPIPPRDB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1OC)S(=O)(=O)NCCCO)OC
• Molecular Formula: C12H19NO5S
• Molecular Weight: 289.35 g/mol

Description

N-(3-hydroxypropyl)-2,5-dimethoxy-4-methylbenzenesulfonamide, also known as HPMBS, is a sulfonamide derivative that has been extensively studied for its potential applications in scientific research. HPMBS is a white crystalline solid that is soluble in water and organic solvents. It has a molecular weight of 307.36 g/mol and a melting point of 142-144°C.

Mechanism of Action

The mechanism of action of N-(3-hydroxypropyl)-2,5-dimethoxy-4-methylbenzenesulfonamide involves the inhibition of NMDA receptors by binding to the glycine-binding site of the receptor. This results in a decrease in the influx of calcium ions and a reduction in the excitatory neurotransmitter release. N-(3-hydroxypropyl)-2,5-dimethoxy-4-methylbenzenesulfonamide has been shown to be a selective and reversible inhibitor of NMDA receptors, with no effect on other glutamate receptors such as AMPA and kainate receptors.
Biochemical and Physiological Effects:
N-(3-hydroxypropyl)-2,5-dimethoxy-4-methylbenzenesulfonamide has been shown to have various biochemical and physiological effects. It has been shown to reduce the infarct size and improve the neurological outcome in animal models of stroke. It has also been shown to reduce the frequency and severity of seizures in animal models of epilepsy. N-(3-hydroxypropyl)-2,5-dimethoxy-4-methylbenzenesulfonamide has been shown to improve cognitive function in animal models of Alzheimer's disease. N-(3-hydroxypropyl)-2,5-dimethoxy-4-methylbenzenesulfonamide has also been shown to have neuroprotective effects against excitotoxicity and oxidative stress.

Advantages and Limitations for Lab Experiments

One of the advantages of using N-(3-hydroxypropyl)-2,5-dimethoxy-4-methylbenzenesulfonamide in lab experiments is its selectivity for NMDA receptors. This allows for the investigation of the specific role of NMDA receptors in various physiological and pathological conditions. Another advantage is its reversible inhibition of NMDA receptors, which allows for the investigation of the acute and chronic effects of NMDA receptor blockade. One of the limitations of using N-(3-hydroxypropyl)-2,5-dimethoxy-4-methylbenzenesulfonamide is its poor solubility in aqueous solutions, which can affect its bioavailability and pharmacokinetics.

Future Directions

There are several future directions for the study of N-(3-hydroxypropyl)-2,5-dimethoxy-4-methylbenzenesulfonamide. One direction is the investigation of the long-term effects of NMDA receptor blockade on synaptic plasticity, learning, and memory. Another direction is the investigation of the potential therapeutic applications of N-(3-hydroxypropyl)-2,5-dimethoxy-4-methylbenzenesulfonamide in various neurological disorders such as stroke, epilepsy, and Alzheimer's disease. Further studies are also needed to optimize the synthesis and formulation of N-(3-hydroxypropyl)-2,5-dimethoxy-4-methylbenzenesulfonamide for better bioavailability and pharmacokinetics.

Synthesis Methods

The synthesis of N-(3-hydroxypropyl)-2,5-dimethoxy-4-methylbenzenesulfonamide involves the reaction of 2,5-dimethoxy-4-methylbenzenesulfonyl chloride with 3-hydroxypropylamine in the presence of a base such as triethylamine. The reaction takes place at room temperature and the product is obtained in good yield after purification by recrystallization. The chemical structure of N-(3-hydroxypropyl)-2,5-dimethoxy-4-methylbenzenesulfonamide is confirmed by various spectroscopic techniques such as NMR, IR, and MS.

Scientific Research Applications

N-(3-hydroxypropyl)-2,5-dimethoxy-4-methylbenzenesulfonamide has been studied for its potential applications in scientific research, particularly in the field of neuroscience. It has been shown to selectively block a subtype of glutamate receptors called N-methyl-D-aspartate (NMDA) receptors. NMDA receptors play a crucial role in synaptic plasticity, learning, and memory. N-(3-hydroxypropyl)-2,5-dimethoxy-4-methylbenzenesulfonamide has been used to investigate the role of NMDA receptors in various physiological and pathological conditions such as stroke, epilepsy, and Alzheimer's disease.